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Compound of Interest

N-(4-
Compound Name:
acetylphenyl)sulfonylacetamide

cat. No.: B8603977

Application Notes and Protocols for N-(4-
acetylphenyl)sulfonylacetamide

Disclaimer: A specific Safety Data Sheet (SDS) for N-(4-acetylphenyl)sulfonylacetamide was
not available through the conducted searches. The following information is compiled from data
on structurally similar compounds, including N-[[4-(Acetylamino)phenyl]sulfonyl]acetamide and
N-(4-acetylphenyl)methanesulfonamide. Researchers, scientists, and drug development
professionals should conduct a thorough risk assessment before handling this compound and
consider this document as a supplementary guide.

Physical and Chemical Properties

While specific quantitative data for N-(4-acetylphenyl)sulfonylacetamide is limited, the
properties of analogous compounds can provide estimations.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8603977?utm_src=pdf-interest
https://www.benchchem.com/product/b8603977?utm_src=pdf-body
https://www.benchchem.com/product/b8603977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8603977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Compound
N-[[4-
Molecular Formula C10H12N204s (Acetylamino)phenyl]sulfonyl]a
cetamide
N-[[4-
Molecular Weight 272.28 g/mol (Acetylamino)phenyl]sulfonyl]a
cetamide
] General expectation for similar
Appearance Solid (form may vary)
compounds
General guidance for stable
Storage Temperature Room Temperature

solid compounds

Hazard Identification and Safety Precautions

Based on hazard classifications of similar sulfonylacetamide derivatives, N-(4-

acetylphenyl)sulfonylacetamide should be handled as a potentially hazardous substance.

2.1 GHS Hazard Classification (Predicted)
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Source (Analogous

Hazard Class Category Hazard Statement
Compound)
) N-(4-
o H302: Harmful if
Acute Toxicity, Oral 4 acetylphenyl)methane
swallowed )
sulfonamide[1]
. . N-(4-
Skin H315: Causes skin
] o 2 o acetylphenyl)methane
Corrosion/Irritation irritation )
sulfonamide[1]
. . N-(4-
Serious Eye H319: Causes serious
o 2A o acetylphenyl)methane
Damage/Eye Irritation eye irritation ]
sulfonamide[1]
Specific Target Organ N-(4-
o ) H335: May cause
Toxicity - Single 3 ) o acetylphenyl)methane
respiratory irritation _
Exposure sulfonamide[1]

2.2 Personal Protective Equipment (PPE) and Engineering Controls
To minimize exposure, the following PPE and engineering controls are recommended:

e Engineering Controls: Handle the compound in a well-ventilated laboratory, preferably within
a certified chemical fume hood.[2] Ensure that eyewash stations and safety showers are

readily accessible.

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN 166
(EV) or NIOSH (US) standards.[2]

» Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber). Change gloves immediately if they become contaminated.

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator with a particulate filter.[2]

Safe Handling and Storage Procedures

3.1 Handling
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Avoid direct contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.[2] Use non-sparking tools for handling the solid.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.2 Storage

e Store in a tightly closed container.

e Keep in a dry, cool, and well-ventilated place.[2]

o Store away from incompatible materials such as strong oxidizing agents.
First Aid Measures

In case of exposure, follow these first-aid procedures:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Spill and Disposal Procedures

5.1 Spill Response
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» Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal. Clean the spill area with a damp cloth.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place it in a
designated container for disposal.

5.2 Waste Disposal

Dispose of the chemical waste in accordance with local, state, and federal regulations. Do not
allow the material to enter the sewer system.

Experimental Protocols

The following are general protocols for handling and using N-(4-
acetylphenyl)sulfonylacetamide in a laboratory setting.

6.1 Protocol for Weighing and Preparing a Solution

o Preparation: Ensure the chemical fume hood is on and the work area is clean. Gather all
necessary equipment: analytical balance, weigh paper or boat, spatula, appropriate
glassware, and solvent.

o Tare Balance: Place the weigh paper or boat on the analytical balance and tare it.

o Weighing: Carefully transfer the desired amount of N-(4-acetylphenyl)sulfonylacetamide
onto the weigh paper using a clean spatula. Avoid creating dust.

o Transfer: Gently transfer the weighed solid into a clean, dry flask or beaker.

e Solubilization: Add the desired solvent to the flask in the fume hood. Swirl or stir the mixture
until the solid is completely dissolved. Gentle heating may be required for some solvents, but
this should be determined on a small scale first.

o Labeling: Clearly label the solution with the compound name, concentration, solvent, and
date of preparation.
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Experimental Workflow for Solution Preparation
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6.2 Protocol for Addition to a Reaction Mixture

Setup: Assemble the reaction apparatus in a chemical fume hood. Ensure the reaction
vessel is clean and dry.

 Inert Atmosphere (if required): If the reaction is air or moisture-sensitive, purge the apparatus
with an inert gas (e.g., nitrogen or argon).

« Addition of Solution: Using a clean, dry syringe or dropping funnel, add the prepared solution
of N-(4-acetylphenyl)sulfonylacetamide to the reaction mixture at the desired rate.

¢ Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC,
LC-MS).

o Work-up: Once the reaction is complete, follow the established work-up procedure for the
specific reaction.

Cleaning: Thoroughly clean all glassware after use.

Logical Relationships in Chemical Safety

The safe handling of any chemical, including N-(4-acetylphenyl)sulfonylacetamide, is based
on a logical progression from identifying hazards to implementing control measures.
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Logical Flow of Chemical Safety Management

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-4-acetylphenyl-sulfonylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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